Cas no 790232-36-9 (5-(5-Ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)

5-(5-Ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a fused benzothiophene core linked to a triazole-thiol moiety. Its unique structure imparts potential utility in medicinal chemistry and material science applications. The presence of both sulfur and nitrogen-containing rings enhances its reactivity, making it a versatile intermediate for synthesizing pharmacologically active compounds or functional materials. The ethyl and methyl substituents contribute to its lipophilicity, which may influence solubility and binding properties. This compound is particularly valuable for researchers exploring novel heterocyclic frameworks due to its balanced electronic and steric characteristics. Proper handling under inert conditions is recommended due to the thiol group's sensitivity.
5-(5-Ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol structure
790232-36-9 structure
Product Name:5-(5-Ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:790232-36-9
MF:C13H17N3S2
MW:279.424179792404
CID:3107020
PubChem ID:3865267
Update Time:2025-06-09

5-(5-Ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • <br>5-(5-ethyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-4-methyl-4H-1,2,4-triazole -3-thiol
    • HMS1715E14
    • 3-(5-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-1H-1,2,4-triazole-5-thione
    • G36283
    • 3-(5-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
    • AB00724430-01
    • 5-(5-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
    • 5-(5-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-2H-1,2,4-triazole-3-thione
    • 790232-36-9
    • Z56346969
    • EN300-09472
    • 5-(5-ethyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
    • AKOS034449651
    • 5-(5-Ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
    • Inchi: 1S/C13H17N3S2/c1-3-8-4-5-10-9(6-8)7-11(18-10)12-14-15-13(17)16(12)2/h7-8H,3-6H2,1-2H3,(H,15,17)
    • InChI Key: HSHTXISCXNCFOF-UHFFFAOYSA-N
    • SMILES: S1C(C2=NNC(N2C)=S)=CC2=C1CCC(CC)C2

Computed Properties

  • Exact Mass: 279.08638990Da
  • Monoisotopic Mass: 279.08638990Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 88Ų

5-(5-Ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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Additional information on 5-(5-Ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-(5-Ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 790232-36-9)

The compound 5-(5-Ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 790232-36-9) is a heterocyclic organic molecule featuring a unique fusion of benzothiophene and triazole-thiol moieties. This structural complexity grants it significant potential in pharmaceutical and material science applications. Researchers are increasingly exploring its role in drug discovery, particularly due to its bioactive properties and molecular stability. The compound's CAS number 790232-36-9 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings.

In recent years, the demand for heterocyclic compounds like 5-(5-Ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol has surged, driven by advancements in medicinal chemistry and catalysis. A trending topic in scientific forums is its potential as a scaffold for kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. Users frequently search for "benzothiophene derivatives in drug design" or "triazole-thiol applications," reflecting growing interest in its mechanistic versatility. The compound's sulfur-containing groups also make it relevant in green chemistry discussions, aligning with global sustainability goals.

Synthetic routes to CAS No. 790232-36-9 often involve multistep organic reactions, including cyclization and functionalization strategies. Laboratories optimize yields using microwave-assisted synthesis or flow chemistry—methods trending in AI-driven chemical research. Analytical techniques like NMR spectroscopy and HPLC-MS are essential for characterizing its purity, a common query among analytical chemists. Notably, the ethyl-tetrahydrobenzothiophene segment enhances lipophilicity, a property debated in "drug bioavailability improvement" threads.

Beyond pharmaceuticals, 5-(5-Ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol finds niche applications in material science. Its thiol group enables surface modifications in nanotechnology, a hotspot for graphene and quantum dot research. Patent databases reveal its use in electronic materials, correlating with searches for "organic semiconductors." The compound's thermal stability (decomposition temperature data is often requested) further supports such applications.

Regulatory and safety profiles of CAS 790232-36-9 adhere to standard laboratory protocols. While not classified as hazardous, proper PPE and ventilation are recommended during handling—a detail emphasized in safety data sheets (SDS). Environmental studies focus on its biodegradability, addressing eco-conscious queries. Collaborative platforms like Reaxys and SciFinder document its physicochemical data, aiding researchers in structure-activity relationship (SAR) studies.

In conclusion, 5-(5-Ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-4H-1,2,4-triazole-3-thiol exemplifies the intersection of innovation and practical utility in modern chemistry. Its dual relevance in life sciences and advanced materials ensures sustained academic and commercial attention. Future research may explore its cocrystal formations or polypharmacology, answering emerging questions in precision medicine.

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